(2S)-3-Dibenzofuran-3-yl-2-(phosphonomethylamino)propanoic acid
(2S)-3-Dibenzofuran-3-yl-2-(phosphonomethylamino)propanoic acid
Potent endothelin-converting enzyme (ECE) inhibitor that displays > 100-fold selectivity over neutral endopeptidase 24.11 (IC50 values are 22 and 2300 nM respectively). Blocks the hypertensive effects induced by big ET-1 in vitro and reduces the magnitude of cerebral vasospasm following subarachnoid hemorrhage (SAH).
Brand Name:
Vulcanchem
CAS No.:
261619-50-5
VCID:
VC0004516
InChI:
InChI=1S/C16H16NO6P/c18-16(19)13(17-9-24(20,21)22)7-10-5-6-12-11-3-1-2-4-14(11)23-15(12)8-10/h1-6,8,13,17H,7,9H2,(H,18,19)(H2,20,21,22)/t13-/m0/s1
SMILES:
C1=CC=C2C(=C1)C3=C(O2)C=C(C=C3)CC(C(=O)O)NCP(=O)(O)O
Molecular Formula:
C16H16NO6P
Molecular Weight:
349.27 g/mol
(2S)-3-Dibenzofuran-3-yl-2-(phosphonomethylamino)propanoic acid
CAS No.: 261619-50-5
Inhibitors
VCID: VC0004516
Molecular Formula: C16H16NO6P
Molecular Weight: 349.27 g/mol
| CAS No. | 261619-50-5 |
|---|---|
| Product Name | (2S)-3-Dibenzofuran-3-yl-2-(phosphonomethylamino)propanoic acid |
| Molecular Formula | C16H16NO6P |
| Molecular Weight | 349.27 g/mol |
| IUPAC Name | (2S)-3-dibenzofuran-3-yl-2-(phosphonomethylamino)propanoic acid |
| Standard InChI | InChI=1S/C16H16NO6P/c18-16(19)13(17-9-24(20,21)22)7-10-5-6-12-11-3-1-2-4-14(11)23-15(12)8-10/h1-6,8,13,17H,7,9H2,(H,18,19)(H2,20,21,22)/t13-/m0/s1 |
| Standard InChIKey | CRUVAUSVWLATAE-ZDUSSCGKSA-N |
| Isomeric SMILES | C1=CC=C2C(=C1)C3=C(O2)C=C(C=C3)C[C@@H](C(=O)O)NCP(=O)(O)O |
| SMILES | C1=CC=C2C(=C1)C3=C(O2)C=C(C=C3)CC(C(=O)O)NCP(=O)(O)O |
| Canonical SMILES | C1=CC=C2C(=C1)C3=C(O2)C=C(C=C3)CC(C(=O)O)NCP(=O)(O)O |
| Description | Potent endothelin-converting enzyme (ECE) inhibitor that displays > 100-fold selectivity over neutral endopeptidase 24.11 (IC50 values are 22 and 2300 nM respectively). Blocks the hypertensive effects induced by big ET-1 in vitro and reduces the magnitude of cerebral vasospasm following subarachnoid hemorrhage (SAH). |
| Synonyms | 3-dibenzofuran-3-yl-2-(phosphonomethylamino)propionic acid CGS 35066 CGS-35066 CGS35066 |
| PubChem Compound | 9863167 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume